Cas no 878057-18-2 (ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate)

• Product Name: ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate
• CAS No: 878057-18-2
• MF: C₂₀H₂₅N₃O₆S
• MW: 435.494004011154
• CID: 5510192
• Update Time: 2025-06-09

ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetyl]amino]acetate
• ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate

• Inchi： 1S/C20H25N3O6S/c1-2-29-20(26)11-21-18(24)14-30(27,28)17-12-23(16-8-4-3-7-15(16)17)13-19(25)22-9-5-6-10-22/h3-4,7-8,12H,2,5-6,9-11,13-14H2,1H3,(H,21,24)
• InChI Key： DMBKTZNWBBYSCJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate

Recent Advances in the Study of Ethyl 2-2-({1-2-Oxo-2-(Pyrrolidin-1-yl)Ethyl-1H-Indol-3-yl}Sulfonyl)Acetamidoacetate (CAS: 878057-18-2)

In recent years, the compound ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate (CAS: 878057-18-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole sulfonamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts have resulted in improved scalability, making the compound more accessible for further pharmacological evaluation.

From a mechanistic perspective, ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate has been identified as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively target and modulate the activity of key proteins, such as cyclooxygenase-2 (COX-2) and nuclear factor kappa B (NF-κB). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary in vivo studies in animal models have shown reduced inflammation and improved clinical outcomes, supporting its therapeutic promise.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate has been found to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. This effect is mediated through the activation of intrinsic apoptotic pathways and the inhibition of survival signals. Ongoing studies are investigating its synergistic effects with existing anticancer agents, which could pave the way for novel combination therapies.

Despite these promising findings, challenges remain in the clinical translation of ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. Researchers are also exploring structural modifications to enhance the compound's efficacy and safety profile.

In conclusion, ethyl 2-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamidoacetate represents a promising candidate for therapeutic development in inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its clinical potential. The integration of multidisciplinary approaches, including computational modeling and high-throughput screening, will be critical in advancing this compound toward preclinical and clinical trials.